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Compound of Interest

Compound Name: 2-Phenylpiperidin-4-OL

CAS No.: 850003-14-4

Cat. No.: B1290368

Get Quote

The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in the

pharmaceutical industry, forming the core of numerous approved drugs and natural alkaloids.[1]

When substituted with a phenyl group and a hydroxyl group at the 4-position, it gives rise to the

4-phenylpiperidin-4-ol moiety. This particular arrangement is not merely a synthetic curiosity; it

is a "privileged scaffold." This term is reserved for molecular frameworks that are capable of

binding to multiple, unrelated biological targets through versatile and specific interactions. The

4-phenylpiperidin-4-ol core is a cornerstone in the design of analgesics, psychoactive

substances, and other therapeutic agents, largely due to its rigid structure which effectively

orients key pharmacophoric features—the aromatic ring, the basic nitrogen, and the hydrogen-

bonding hydroxyl group—in three-dimensional space.[2] This guide provides a detailed

examination of the fundamental properties of this scaffold, from its synthesis and

characterization to its role in the development of biologically active molecules.

Part 1: Core Chemical and Physical Properties
The fundamental properties of 4-phenylpiperidin-4-ol determine its behavior in both chemical

reactions and biological systems. These characteristics are summarized below.
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Property Value Source(s)

CAS Number 40807-61-2 [3][4][5]

Molecular Formula C₁₁H₁₅NO [2][3][4]

Molecular Weight 177.25 g/mol [2][4][5]

IUPAC Name 4-phenylpiperidin-4-ol [4]

Appearance
White to off-white solid/powder

to crystal
[2][4]

Melting Point 157 - 162 °C [2]

Boiling Point 318 °C [2]

LogP 1.06 [3]

SMILES
OC1(C2=CC=CC=C2)CCNCC

1
[4]

InChIKey
KQKFQBTWXOGINC-

UHFFFAOYSA-N
[3][4]

Part 2: Synthesis and Stereochemical
Considerations
The construction of the 4-phenylpiperidin-4-ol skeleton is a foundational process in the

synthesis of its many derivatives. The most direct and widely employed method involves the

nucleophilic addition of a phenyl group to a protected 4-piperidone precursor.

Core Synthetic Workflow
The causality behind this experimental choice is straightforward: the carbonyl group of the 4-

piperidone is electrophilic, making it an ideal target for the nucleophilic attack by an

organometallic phenyl reagent, such as a Grignard reagent (Phenylmagnesium bromide) or

Phenyllithium.[6] The nitrogen atom of the piperidone must be protected (e.g., as a benzyl or

carbamate derivative) to prevent it from reacting with the organometallic reagent.
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Step 1: Nucleophilic Addition

Step 2: Aqueous Workup

Step 3: Deprotection (Optional)

N-Protected
4-Piperidone

Magnesium Alkoxide
Intermediate

1.

Phenylmagnesium Bromide
(Grignard Reagent) Anhydrous THF or Et₂O

Aqueous Acid
(e.g., NH₄Cl solution)
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N-Protected
4-Phenylpiperidin-4-ol

2.

Catalytic Hydrogenation
(e.g., H₂, Pd/C for N-Benzyl)

Removal of
Protecting Group

4-Phenylpiperidin-4-ol

3.

Click to download full resolution via product page

Caption: General synthetic workflow for 4-Phenylpiperidin-4-ol.
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Experimental Protocol: Synthesis of 1-Benzyl-4-
phenylpiperidin-4-ol
This protocol is a representative example adapted from synthetic procedures for related

compounds.[6]

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (Nitrogen or

Argon) is charged with a solution of 1-benzyl-4-piperidone in anhydrous tetrahydrofuran

(THF).

Grignard Addition: Phenylmagnesium bromide (typically a 1.0 to 3.0 M solution in THF or

diethyl ether) is added dropwise to the stirred solution at 0 °C. The choice of a low

temperature is crucial to control the exothermicity of the reaction and minimize side products.

Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred until

completion, which is monitored by Thin Layer Chromatography (TLC) by observing the

disappearance of the starting piperidone spot.

Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous

solution of ammonium chloride (NH₄Cl). This step protonates the intermediate magnesium

alkoxide to form the desired tertiary alcohol and precipitates magnesium salts, which can be

removed by filtration.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., ethyl acetate). The combined organic extracts are

washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure. The crude product is then purified, typically by column chromatography or

recrystallization, to yield the pure 1-benzyl-4-phenylpiperidin-4-ol.

Stereochemical Implications
While 4-phenylpiperidin-4-ol itself is achiral, the introduction of substituents on the piperidine

ring creates stereocenters, leading to diastereomers. The stereochemistry profoundly impacts

the molecule's conformation and, consequently, its biological activity. For example, studies on
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diastereoisomeric 1,2,5-trimethyl-4-phenylpiperidin-4-ols have shown that the relative

orientation of the substituents dictates the preferred conformation of the piperidine ring.[7]

Chair Conformation: Isomers where the bulky 4-phenyl group can adopt an equatorial

position generally favor a stable chair conformation.[7]

Skew-Boat Conformation: In contrast, isomers where steric hindrance forces the phenyl

group into a less favorable axial position may adopt a higher-energy skew-boat conformation

to relieve this strain.[7]

This conformational flexibility is a key aspect of its "privileged" nature, allowing derivatives to

adapt their shape to fit different receptor binding pockets.

Part 3: Spectroscopic and Analytical
Characterization
The unambiguous identification of 4-phenylpiperidin-4-ol and its derivatives relies on a

combination of modern analytical techniques. Each method provides a piece of the structural

puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure.[8]

¹H NMR: The proton NMR spectrum provides information on the chemical environment,

number, and connectivity of hydrogen atoms.[9]

Phenyl Protons: A multiplet is expected in the aromatic region (~7.2-7.6 ppm).

Piperidine Protons: The methylene (CH₂) protons of the piperidine ring will appear as

complex multiplets in the aliphatic region (~1.5-3.5 ppm). The protons adjacent to the

nitrogen atom are typically the most downfield.

Hydroxyl and Amine Protons: The O-H and N-H protons will appear as broad singlets that

are exchangeable with D₂O. Their chemical shifts can vary depending on solvent and

concentration.
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¹³C NMR: The carbon NMR spectrum reveals the number of chemically distinct carbon

atoms.

Phenyl Carbons: Signals will appear in the aromatic region (~125-150 ppm). The carbon

attached to the piperidine ring (the ipso-carbon) will have a distinct chemical shift.

Quaternary Carbon (C4): The carbon bearing both the phenyl and hydroxyl groups will

appear as a singlet around 70-80 ppm.

Piperidine Carbons: The aliphatic carbons of the piperidine ring will be found upfield (~25-

60 ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule based on their

characteristic vibrational frequencies.[10]
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Functional Group Vibration Type
Expected
Wavenumber
(cm⁻¹)

Significance

O-H (Alcohol) Stretching 3200-3600 (Broad)

Confirms the

presence of the

hydroxyl group. The

broadness is due to

hydrogen bonding.

N-H (Secondary

Amine)
Stretching 3300-3500 (Medium)

Confirms the free

secondary amine after

deprotection.

C-H (Aromatic) Stretching 3000-3100 (Sharp)
Indicates the phenyl

ring.

C-H (Aliphatic) Stretching 2850-3000 (Sharp)

Indicates the sp³ C-H

bonds of the

piperidine ring.

C=C (Aromatic) Stretching 1450-1600 (Medium)
Confirms the aromatic

ring skeleton.

C-O (Alcohol) Stretching 1000-1260 (Strong)

Corresponds to the

carbon-oxygen single

bond of the tertiary

alcohol.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and information about the molecule's

fragmentation pattern, which aids in structural confirmation.[10]

Molecular Ion (M⁺): In Electron Impact (EI) MS, the molecular ion peak would be observed at

an m/z corresponding to the molecular weight (177.25).

Fragmentation: Common fragmentation pathways would include the loss of a water molecule

(M-18) from the alcohol, and various cleavages of the piperidine ring.
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Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the

purity of 4-phenylpiperidin-4-ol and for its quantification in various matrices.[11]

Methodology: A typical reverse-phase (RP) HPLC method uses a C18 column with a mobile

phase consisting of a mixture of acetonitrile and water, often with an acid modifier like formic

acid or phosphoric acid to ensure the amine is protonated and produces sharp peaks.[3] This

method is scalable and can be adapted for preparative separations to isolate impurities or for

pharmacokinetic studies.[3]

Part 4: Pharmacological Significance and
Applications
The 4-phenylpiperidin-4-ol scaffold is a key pharmacophore in a wide range of centrally active

agents. Its rigid structure correctly positions the basic nitrogen and the aromatic ring, which are

common recognition elements for many CNS receptors.

Caption: The 4-Phenylpiperidin-4-ol core as a versatile scaffold for diverse pharmacological

agents.

Key Biological Activities of Derivatives
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Target/Activity Class Description Example(s) / Reference(s)

Dopamine D₂ Receptor

Ligands

Modifications, particularly N-

alkylation and substitution on

the phenyl ring, have led to

compounds with antagonist or

stabilizing effects at the D₂

receptor, relevant for

psychiatric and

neurodegenerative disorders.

Pridopidine is a derivative

investigated as a

"dopaminergic stabilizer".[12]

Sigma (σ) Receptor Ligands

The scaffold is a primary

pharmacophore for high-affinity

sigma receptor ligands. These

receptors are implicated in

psychosis, pain, and

neuroprotection. Several

derivatives bind with high

affinity (Ki = 1-10 nM).[13][14]

The core structure is related to

the sigma-binding profile of the

antipsychotic drug Haloperidol.

[13]

Opioid Receptor Agonists

Esterification of the 4-hydroxyl

group and specific N-

substitutions can produce

potent µ-opioid agonists,

making this scaffold a classic

template for opioid analgesics.

Certain derivatives exhibit

excellent µ-opioid agonist

action and are useful as

peripheral analgesics.[15]

Antimicrobial Agents

When incorporated into larger,

more complex heterocyclic

systems like pyrazoles, the 4-

phenylpiperidin-4-ol moiety

has been shown to contribute

to promising antifungal and

antibacterial activities.[16][17]

[18][19]

A pyrazole derivative (CHP)

showed notable in vitro activity,

attributed to the lipid-

enhancing properties of the

piperidinol moiety.[16][17]

Anti-Tuberculosis Agents Screening of compound

libraries identified a piperidinol

derivative with significant

Further optimization led to

analogs with good anti-

tuberculosis activity, although
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activity against Mycobacterium

tuberculosis.

in vivo side effects were noted.

[20]

Conclusion
4-Phenylpiperidin-4-ol is far more than a simple heterocyclic alcohol. It is a synthetically

accessible and conformationally significant scaffold that has proven its value repeatedly in the

field of drug discovery. Its fundamental properties—a rigid framework, a basic nitrogen center, a

hydrogen-bonding hydroxyl group, and an aromatic ring—provide the necessary elements for

high-affinity interactions with a diverse array of biological targets, particularly within the central

nervous system. A thorough understanding of its core chemical properties, synthetic routes,

and analytical characterization is essential for any researcher aiming to leverage this privileged

structure in the design and development of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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